Cas no 2446-05-1 (3-methyl-5-oxopyrrolidine-2-carboxylic acid, Mixture of diastereomers)

• Product Name: 3-methyl-5-oxopyrrolidine-2-carboxylic acid, Mixture of diastereomers
• CAS No: 2446-05-1
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD08456937
• CID: 1417385
• PubChem ID: 256625
• Update Time: 2025-04-20

3-methyl-5-oxopyrrolidine-2-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-oxopyrrolidine-2-carboxylic Acid
• AC1L5V19
• 3-Methyl-5-oxo-pyrrolidin-2,2,4-tricarbonsaeure-triethylester
• 3-methyl-5-oxo-proline
• AG-J-55166
• AR-1L7293
• 3-methyl-5-oxo-pyrrolidine-2,2,4-tricarboxylic acid triethyl ester
• 3-Methyl-5-oxo-pyrrolidin-2-carbonsaeure
• NSC83646
• AC1Q64AR
• CTK4F1683
• AC1L5V19; 3-Methyl-5-oxo-pyrrolidin-2,2,4-tricarbonsaeure-triethylester; 3-methyl-5-oxo-proline; AG-J-55166; AR-1L7293; 3-methyl-5-oxo-pyrrolidine-2,2,4-tricarboxylic acid triethyl ester; 3-Methyl-5-oxo-pyrrolidin-2-carbonsaeure; NSC83646; AC1Q64AR; CTK4F1683;
• 3-methyl-5-oxopyrrolidine-2-carboxylic acid, Mixture of diastereomers
• 3-Methyl-5-oxo-pyrrolidine-2-carboxylic acid
• CAA44605
• DTXSID40947329
• Z1198179510
• 5-Hydroxy-3-methyl-3,4-dihydro-2H-pyrrole-2-carboxylic acid
• NSC-83639
• AKOS006291216
• SCHEMBL4629492
• starbld0043065
• EN300-155362
• MFCD08456937
• NSC83639
• 2446-05-1

• MDL： MFCD08456937
• Inchi： 1S/C6H9NO3/c1-3-2-4(8)7-5(3)6(9)10/h3,5H,2H2,1H3,(H,7,8)(H,9,10)
• InChI Key： HPCPEJXLESDEDM-UHFFFAOYSA-N
• SMILES： O=C1CC(C)C(C(=O)O)N1

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4
• LogP: -0.07560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives